5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide

• Molecular Formula: C22H21Cl2N3O3
• Molecular Weight: 446.3 g/mol
• IUPAC Name: 5-(3,4-dichlorophenyl)-N-[2-[2-(dimethylamino)ethylcarbamoyl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H21Cl2N3O3/c1-27(2)12-11-25-21(28)15-5-3-4-6-18(15)26-22(29)20-10-9-19(30-20)14-7-8-16(23)17(24)13-14/h3-10,13H,11-12H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: PQJILOFUHVWIDY-UHFFFAOYSA-N
• SMILES: CN(C)CCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl

Description

5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide, also known as DCF or DCFH-DA, is a widely used fluorescent probe in scientific research. This compound is synthesized through a multi-step process and has various applications in the field of biochemistry and molecular biology.

Mechanism of Action

5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide is a non-fluorescent compound that is converted into a fluorescent compound, dichlorofluorescein (5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide), by intracellular esterases. The 5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide then reacts with ROS to form a highly fluorescent product, which can be measured using a fluorescence microscope or a fluorometer. The intensity of the fluorescence is directly proportional to the ROS levels in the cell.
Biochemical and Physiological Effects:
5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide has been shown to have a variety of biochemical and physiological effects on cells. It has been shown to induce apoptosis in cancer cells and to protect cells from oxidative stress. In addition, 5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide has been shown to inhibit the growth of bacteria and to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide is a highly sensitive and specific probe for measuring ROS levels in cells. It is easy to use and can be measured using a variety of techniques. However, 5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide is also sensitive to changes in pH and temperature, which can affect its fluorescence. In addition, 5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide in scientific research. One area of research is the development of new fluorescent probes that are more specific for certain types of ROS. Another area of research is the use of 5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide to study the effects of various environmental toxins on cellular ROS levels. Finally, 5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide can be used to study the effects of various drugs on ROS levels in cells, which can help in the development of new therapies for various diseases.

Synthesis Methods

The synthesis of 5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide involves multiple steps that require the use of various reagents and solvents. The initial step involves the reaction of 3,4-dichloroaniline with ethyl 2-bromo-2-furan-2-ylacetate to form the intermediate compound. This is followed by the reaction of the intermediate with N-(2-aminoethyl)-N,N-dimethylamine to form the final product, 5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide.

Scientific Research Applications

5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide is widely used in scientific research as a fluorescent probe to measure reactive oxygen species (ROS) levels in cells. It is also used to study the mechanism of action of various drugs and to investigate the role of ROS in various cellular processes. In addition, 5-(3,4-dichlorophenyl)-N-(2-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)furan-2-carboxamide is used to measure the antioxidant capacity of various compounds and to study the effects of environmental toxins on cellular ROS levels.